Cas no 1707370-08-8 (5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol)

• Product Name: 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol
• CAS No: 1707370-08-8
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD26127842
• CID: 4782254
• Update Time: 2025-05-22

5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol
• 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-8-ol
• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol

• MDL： MFCD26127842
• Inchi： 1S/C6H9N3O/c10-5-2-1-3-9-4-7-8-6(5)9/h4-5,10H,1-3H2
• InChI Key： MVCKCFNBLYFTSC-UHFFFAOYSA-N
• SMILES： OC1C2=NN=CN2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• XLogP3: -1
• Topological Polar Surface Area: 50.9

Additional information on 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol

Research Briefing on 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol (CAS: 1707370-08-8) in Chemical Biology and Pharmaceutical Applications

The compound 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol (CAS: 1707370-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol as a scaffold for the development of novel bioactive molecules. Its fused triazolopyridine core offers a rigid framework that can be functionalized to modulate interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for kinase inhibitors, showing promising activity against cyclin-dependent kinases (CDKs) with IC50 values in the nanomolar range.

The synthetic pathways to 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol have been optimized in recent years, with a particular focus on green chemistry approaches. A team at the University of Cambridge reported a one-pot synthesis method using microwave-assisted reactions, achieving yields of 78% while reducing solvent waste by 40% compared to traditional methods. This advancement addresses both efficiency and sustainability concerns in pharmaceutical manufacturing.

In terms of pharmacological applications, the compound has shown particular promise in neurological disorders. Research published in ACS Chemical Neuroscience (2024) revealed that derivatives of 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol exhibit high blood-brain barrier permeability and selective binding to GABA-A receptor subtypes. These findings suggest potential for developing new anxiolytics with reduced side effect profiles compared to current benzodiazepine-based therapies.

Structural-activity relationship (SAR) studies have identified key modifications that enhance the compound's therapeutic potential. The hydroxyl group at position 8 appears crucial for hydrogen bonding interactions with biological targets, while modifications to the triazole ring can tune selectivity. Computational modeling studies, combined with X-ray crystallography data, have provided detailed insights into these interactions at the molecular level.

From a drug development perspective, the compound's metabolic stability and pharmacokinetic properties have been evaluated in recent preclinical studies. While showing generally favorable absorption characteristics, researchers have noted that certain derivatives may require prodrug strategies to optimize oral bioavailability. These findings were presented at the 2024 European Federation of Medicinal Chemistry symposium.

Looking forward, the unique properties of 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-8-ol position it as a valuable building block for future drug discovery efforts. Ongoing research is exploring its applications in oncology (particularly as PARP inhibitors), anti-inflammatory agents, and antimicrobial compounds. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important focus of chemical biology research in the coming years.